4-acetyl-N-propylbenzenesulfonamide
Description
4-Acetyl-N-propylbenzenesulfonamide (4-APBS) is a compound belonging to the family of benzenesulfonamide derivatives. It is an aromatic amide with an acetyl group at the 4-position of the benzene ring. 4-APBS has been widely used in scientific research due to its unique properties and has become an important tool for studying the biochemical and physiological effects of compounds in the laboratory.
Scientific Research Applications
Pharmaceuticals
4-acetyl-N-propylbenzenesulfonamide: is utilized in the pharmaceutical industry as a building block for creating various drugs. Its sulfonamide group is a key feature in many medicinal compounds due to its ability to inhibit enzymes like carbonic anhydrase, which is important in treating conditions such as glaucoma, diuretic issues, and certain neurological disorders .
Agrochemicals
In the agrochemical sector, this compound is explored for its potential use in developing new pesticides and herbicides. The unique properties of sulfonamides can lead to the creation of agrochemicals that are more effective, less toxic to non-target species, and environmentally friendly .
Polymers
4-acetyl-N-propylbenzenesulfonamide: serves as a monomer in polymer synthesis. Polymers containing sulfonamide groups have been researched for their biocompatibility and potential use in biomedical applications, such as drug delivery systems and tissue engineering scaffolds .
Medical Chemistry
In medical chemistry, the compound is significant for its role in drug design and discovery. It’s part of the sulfonamide class, which has a history of being used to treat bacterial infections and is now being investigated for its broader therapeutic potential, including in cancer treatment .
Drug Design
The sulfonamide group in 4-acetyl-N-propylbenzenesulfonamide is particularly valuable in drug design. It’s often incorporated into molecules to improve their interaction with biological targets, enhancing the efficacy and specificity of new drugs .
Drug Discovery
Artificial intelligence and machine learning are increasingly being used in drug discovery, and compounds like 4-acetyl-N-propylbenzenesulfonamide are part of the datasets used to train algorithms. These technologies can predict new drug candidates with desired properties, speeding up the discovery process .
properties
IUPAC Name |
4-acetyl-N-propylbenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO3S/c1-3-8-12-16(14,15)11-6-4-10(5-7-11)9(2)13/h4-7,12H,3,8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OIJSAULUVFXUGK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNS(=O)(=O)C1=CC=C(C=C1)C(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70366408 |
Source
|
| Record name | 4-acetyl-N-propylbenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70366408 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-acetyl-N-propylbenzenesulfonamide | |
CAS RN |
620986-48-3 |
Source
|
| Record name | 4-acetyl-N-propylbenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70366408 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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